Cas no 1859858-45-9 (5-(2,3-Dimethylmorpholin-4-yl)furan-2-carbaldehyde)
5-(2,3-Dimethylmorpholin-4-yl)furan-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- EN300-725857
- 5-(2,3-Dimethylmorpholin-4-yl)furan-2-carbaldehyde
- 1859858-45-9
- 2-Furancarboxaldehyde, 5-(2,3-dimethyl-4-morpholinyl)-
-
- Inchi: 1S/C11H15NO3/c1-8-9(2)14-6-5-12(8)11-4-3-10(7-13)15-11/h3-4,7-9H,5-6H2,1-2H3
- InChI Key: FXYZAVBOPCCDNH-UHFFFAOYSA-N
- SMILES: O1CCN(C2=CC=C(C=O)O2)C(C)C1C
Computed Properties
- Exact Mass: 209.10519334g/mol
- Monoisotopic Mass: 209.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 42.7Ų
Experimental Properties
- Density: 1.117±0.06 g/cm3(Predicted)
- Boiling Point: 354.5±42.0 °C(Predicted)
- pka: 1.18±0.60(Predicted)
5-(2,3-Dimethylmorpholin-4-yl)furan-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-725857-0.05g |
5-(2,3-dimethylmorpholin-4-yl)furan-2-carbaldehyde |
1859858-45-9 | 0.05g |
$1091.0 | 2023-05-30 | ||
| Enamine | EN300-725857-0.1g |
5-(2,3-dimethylmorpholin-4-yl)furan-2-carbaldehyde |
1859858-45-9 | 0.1g |
$1144.0 | 2023-05-30 | ||
| Enamine | EN300-725857-0.25g |
5-(2,3-dimethylmorpholin-4-yl)furan-2-carbaldehyde |
1859858-45-9 | 0.25g |
$1196.0 | 2023-05-30 | ||
| Enamine | EN300-725857-0.5g |
5-(2,3-dimethylmorpholin-4-yl)furan-2-carbaldehyde |
1859858-45-9 | 0.5g |
$1247.0 | 2023-05-30 | ||
| Enamine | EN300-725857-1.0g |
5-(2,3-dimethylmorpholin-4-yl)furan-2-carbaldehyde |
1859858-45-9 | 1g |
$1299.0 | 2023-05-30 | ||
| Enamine | EN300-725857-2.5g |
5-(2,3-dimethylmorpholin-4-yl)furan-2-carbaldehyde |
1859858-45-9 | 2.5g |
$2548.0 | 2023-05-30 | ||
| Enamine | EN300-725857-5.0g |
5-(2,3-dimethylmorpholin-4-yl)furan-2-carbaldehyde |
1859858-45-9 | 5g |
$3770.0 | 2023-05-30 | ||
| Enamine | EN300-725857-10.0g |
5-(2,3-dimethylmorpholin-4-yl)furan-2-carbaldehyde |
1859858-45-9 | 10g |
$5590.0 | 2023-05-30 |
5-(2,3-Dimethylmorpholin-4-yl)furan-2-carbaldehyde Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 5-(2,3-Dimethylmorpholin-4-yl)furan-2-carbaldehyde
Introduction to 5-(2,3-Dimethylmorpholin-4-yl)furan-2-carbaldehyde (CAS No. 1859858-45-9)
5-(2,3-Dimethylmorpholin-4-yl)furan-2-carbaldehyde is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1859858-45-9, has garnered attention due to its potential applications in drug discovery and development. The presence of a furan ring and a morpholine moiety in its molecular structure imparts distinct reactivity and biological activity, making it a valuable intermediate in synthetic chemistry and medicinal research.
The chemical structure of 5-(2,3-Dimethylmorpholin-4-yl)furan-2-carbaldehyde consists of a furan core substituted with a 2,3-dimethylmorpholine group at the 4-position and an aldehyde functional group at the 2-position. This configuration allows for diverse chemical transformations, enabling its use in the synthesis of more complex molecules. The aldehyde group, in particular, serves as a versatile handle for further functionalization, while the morpholine ring contributes to solubility and metabolic stability, which are critical factors in drug design.
In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing morpholine and furan moieties. These structural features are often associated with enhanced binding affinity to biological targets, such as enzymes and receptors. For instance, studies have demonstrated that morpholine derivatives can modulate the activity of various therapeutic targets, including kinases and G protein-coupled receptors (GPCRs). The aldehyde functionality in 5-(2,3-Dimethylmorpholin-4-yl)furan-2-carbaldehyde further extends its utility as a pharmacophore, allowing for the development of novel heterocyclic compounds with potential therapeutic benefits.
One of the most compelling aspects of 5-(2,3-Dimethylmorpholin-4-yl)furan-2-carbaldehyde is its role as a key intermediate in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop new scaffolds for drug candidates targeting neurological disorders, cardiovascular diseases, and infectious diseases. The morpholine ring enhances oral bioavailability by improving solubility and reducing metabolic degradation, while the furan ring contributes to lipophilicity and membrane permeability. These properties make it an attractive building block for medicinal chemists seeking to design next-generation therapeutics.
Recent advancements in computational chemistry have further highlighted the importance of 5-(2,3-Dimethylmorpholin-4-yl)furan-2-carbaldehyde in drug discovery. Molecular modeling studies have revealed that this compound can interact with specific residues in target proteins through hydrogen bonding and hydrophobic interactions. Such insights have guided the optimization of lead compounds toward higher efficacy and selectivity. Additionally, high-throughput screening (HTS) campaigns have identified derivatives of this compound that exhibit promising activity against various disease-related pathways.
The synthesis of 5-(2,3-Dimethylmorpholin-4-yl)furan-2-carbaldehyde involves multi-step organic reactions that highlight its synthetic versatility. The process typically begins with the formation of the furan ring followed by functionalization with the morpholine group. The introduction of the aldehyde functionality is achieved through oxidation or condensation reactions, depending on the synthetic route employed. These synthetic strategies underscore the compound's adaptability in constructing complex molecular architectures required for drug development.
From a medicinal chemistry perspective, 5-(2,3-Dimethylmorpholin-4-yl)furan-2-carbaldehyde represents an excellent example of how structural modifications can influence biological activity. By varying substituents on the morpholine or furan rings, chemists can fine-tune pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). This flexibility has led to several patents and publications detailing novel derivatives with improved pharmacological profiles.
The growing body of research on 5-(2,3-Dimethylmorpholin-4-yl)furan-2-carbaldehyde underscores its significance in modern pharmaceutical research. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the discovery pipeline for new drugs derived from this compound. Furthermore, green chemistry principles have been applied to optimize synthetic routes, minimizing waste and improving sustainability while maintaining high yields and purity standards.
In conclusion,5-(2,3-Dimethylmorpholin-4-yl)furan-2-carbaldehyde (CAS No. 1859858-45-9) is a multifaceted compound with broad applications in pharmaceutical chemistry. Its unique structural features make it a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new biological activities and synthetic possibilities,5-(2,3-Dimethylmorpholin-4-yli)furan - ̃ ̃ ̃ ̃ ̃ carbaldehyde ̃ is poised to remain at forefront innovation medicinal chemistry .
1859858-45-9 (5-(2,3-Dimethylmorpholin-4-yl)furan-2-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)